Cas no 125301-98-6 (Benzoxazolium,2-[2-[[5,6-dimethoxy-3-(3-sulfopropyl)-2(3H)-benzothiazolylidene]methyl]-1-buten-1-yl]-5-phenyl-3-(3-sulfobutyl)-,inner salt)

• Product Name: Benzoxazolium,2-[2-[[5,6-dimethoxy-3-(3-sulfopropyl)-2(3H)-benzothiazolylidene]methyl]-1-buten-1-yl]-5-phenyl-3-(3-sulfobutyl)-,inner salt
• CAS No: 125301-98-6
• MF: C₃₄H₃₈N₂O₉S₃
• MW: 714.868525981903
• CID: 173805
• PubChem ID: 44147137
• Update Time: 2025-04-19

Benzoxazolium,2-[2-[[5,6-dimethoxy-3-(3-sulfopropyl)-2(3H)-benzothiazolylidene]methyl]-1-buten-1-yl]-5-phenyl-3-(3-sulfobutyl)-,inner salt Chemical and Physical Properties

Names and Identifiers

• Benzoxazolium,2-[2-[[5,6-dimethoxy-3-(3-sulfopropyl)-2(3H)-benzothiazolylidene]methyl]-1-buten-1-yl]-5-phenyl-3-(3-sulfobutyl)-,inner salt
• Benzoxazolium, 2-(2-((5,6-dimethoxy-3-(3-sulfopropyl)-2(3H)-benzothiazolylidene)methyl)-1-butenyl)-5-phenyl-3-(3-sulfobutyl)-, hydroxide, inner salt
• 4-[(2Z)-2-[(2E)-2-[[5,6-dimethoxy-3-(3-sulfopropyl)-1,3-benzothiazol-3-ium-2-yl]methylidene]butylidene]-5-phenyl-1,3-benzoxazol-3-yl]butane-2-sulfonate
• Benzoxazolium, 2-[2-[[5,6-dimethoxy-3-(3- sulfopropyl)-2(3H)-benzothiazolylidene]methyl]-1 -butenyl]-5-phenyl-3-(3-sulfobutyl)-, hydroxide, inner salt
• Benzoxazolium,2-[2-[[5,6-dimethoxy-3-(3-sulfopropyl)-2(3H)-benzothiazolylidene]methyl]-1-buten...
• Benzoxazolium,2-[2-[[5,6-dimethoxy-3-(3-sulfopropyl)-2(3H)-benzothiazolylidene]methyl]-1-buten-1-yl]-5-phenyl-3-(3-sulfobutyl
• DTXSID50925077
• 4-[2-(2-{[5,6-Dimethoxy-3-(3-sulfopropyl)-1,3-benzothiazol-2(3H)-ylidene]methyl}but-1-en-1-yl)-5-phenyl-3H-1,3-benzoxazol-1-ium-3-yl]butane-2-sulfonate
• 125301-98-6

• Inchi： 1S/C34H38N2O9S3/c1-5-24(19-34-36(15-9-17-47(37,38)39)28-21-30(43-3)31(44-4)22-32(28)46-34)18-33-35(16-14-23(2)48(40,41)42)27-20-26(12-13-29(27)45-33)25-10-7-6-8-11-25/h6-8,10-13,18-23H,5,9,14-17H2,1-4H3,(H-,37,38,39,40,41,42)
• InChI Key： CDJJIWYPBWRXPA-UHFFFAOYSA-N
• SMILES： S(C(C)CCN1/C(=C/C(/CC)=C/C2=[N+](C3C=C(C(=CC=3S2)OC)OC)CCCS(=O)(=O)O)/OC2C=CC(C3C=CC=CC=3)=CC1=2)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 57.9587
• Monoisotopic Mass: 714.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 48
• Rotatable Bond Count: 13
• Complexity: 1330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.5
• Topological Polar Surface Area: 191A^2

Experimental Properties

• PSA: 0